Cas no 1020325-22-7 (3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol)

• Product Name: 3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol
• CAS No: 1020325-22-7
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• MDL: MFCD22888551
• CID: 2156838
• PubChem ID: 66875457
• Update Time: 2025-05-20

3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol Chemical and Physical Properties

Names and Identifiers

• [3-[[5-(trifluoromethyl)-2-pyridyl]oxy]phenyl]methanol
• (3-((5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)methanol
• BenzeneMethanol, 3-[[5-(trifluoroMethyl)-2-pyridinyl]oxy]-
• BAEWCDMGEFXUDT-UHFFFAOYSA-N
• [3-(5-Trifluoromethyl-pyridin-2-yloxy)-phenyl]-methanol
• BenzeneMethanol,3-[[5-(trifluoroMethyl)-2-pyridinyl]oxy]-
• [3-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methanol
• CS-14667
• SCHEMBL1009491
• AKOS018428533
• CS-M2523
• 1020325-22-7
• 3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol

• MDL： MFCD22888551
• Inchi： 1S/C13H10F3NO2/c14-13(15,16)10-4-5-12(17-7-10)19-11-3-1-2-9(6-11)8-18/h1-7,18H,8H2
• InChI Key： BAEWCDMGEFXUDT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1=CC=CC(CO)=C1)(F)F

Computed Properties

• Exact Mass: 269.06636305g/mol
• Monoisotopic Mass: 269.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 2.7

Additional information on 3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol

Introduction to 3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol (CAS No. 1020325-22-7)

3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With the CAS number 1020325-22-7, this molecule represents a unique structural framework characterized by the presence of a trifluoromethyl group, a pyridinyloxy moiety, and a hydroxymethyl substituent. These structural features not only contribute to its distinct chemical properties but also open up a wide array of potential applications in medicinal chemistry and biological research.

The trifluoromethyl group is a key functional element in this compound, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This feature has made molecules containing trifluoromethyl groups highly sought after in the development of novel therapeutic agents. The pyridinyloxy part of the structure introduces a nitrogen-containing heterocycle, which is frequently incorporated into drug candidates due to its ability to interact with biological systems through hydrogen bonding and other non-covalent interactions. Additionally, the presence of a hydroxymethyl group provides a site for further chemical modifications, allowing for the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol and its derivatives. The combination of these structural elements suggests that this compound may exhibit activities relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. For instance, the trifluoromethyl group is often associated with improved pharmacokinetic profiles, while the pyridinyloxy moiety has been shown to enhance binding interactions with enzymes and receptors. These characteristics make this compound an attractive candidate for further investigation.

One of the most compelling aspects of 3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to fine-tune its biological activity. For example, functionalization of the hydroxymethyl group could lead to the development of novel esters or ethers that exhibit enhanced solubility or target specificity. Similarly, modifications to the pyridinyloxy ring could alter its interaction with biological targets, potentially leading to new therapeutic effects.

Recent studies have begun to explore the biological activity of compounds with similar structural motifs. While specific research on 3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol may still be in its early stages, preliminary findings suggest that it could possess interesting pharmacological properties. The trifluoromethyl group is known to influence metabolic stability and binding affinity, while the pyridinyloxy moiety can engage in hydrogen bonding interactions with biological targets. These interactions are critical for drug efficacy and may contribute to the compound's potential therapeutic applications.

The synthesis of 3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol presents an intriguing challenge due to its complex structural framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis allow for the efficient introduction of functional groups while maintaining regioselectivity and stereochemical control. These advancements have enabled researchers to access a wide range of derivatives for further pharmacological evaluation.

In conclusion,3-5-(Trifluoromethyl)-2-pyridinyloxybenzenemethanol (CAS No. 1020325-22-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the trifluoromethyl, pyridinyloxy, and hydroxymethyl groups, make it an attractive candidate for further exploration in drug discovery. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this are likely to play an increasingly important role in the development of novel therapeutic agents.